Product packaging for Germanium-68(Cat. No.:CAS No. 15756-77-1)

Germanium-68

Cat. No.: B098183
CAS No.: 15756-77-1
M. Wt: 67.9281 g/mol
InChI Key: GNPVGFCGXDBREM-FTXFMUIASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Germanium-68 (Ge-68) is a radioisotope with a 270.95-day half-life, serving as a critical parent nuclide for the Gallium-68 (Ga-68) generator systems used in Positron Emission Tomography (PET) . Its primary research value lies in two key applications: as a calibration source for PET scanners and radiometric equipment, and as the long-lived source in Ge-68/Ga-68 generators for producing the short-lived diagnostic PET isotope Ga-68 . In generator systems, Ge-68 is immobilized on a column where it decays to Ga-68, which can be eluted as needed. This provides a continuous, cyclotron-independent source of Ga-68 for radiolabeling peptides and other molecules, facilitating the development of targeted diagnostic imaging agents for oncology, particularly in neuroendocrine tumor imaging . The mechanism is based on the secular equilibrium between Ge-68 (t~1/2~ = 270.95 d) and its daughter isotope Ga-68 (t~1/2~ = 68 min) . Our this compound is supplied as a high-purity radiochemical solution, produced via proton irradiation of gallium metal targets and purified through advanced aqueous chromatography methods to meet stringent research specifications . This product is For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals.

Structure

2D Structure

Chemical Structure Depiction
molecular formula Ge B098183 Germanium-68 CAS No. 15756-77-1

Properties

CAS No.

15756-77-1

Molecular Formula

Ge

Molecular Weight

67.9281 g/mol

IUPAC Name

germanium-68

InChI

InChI=1S/Ge/i1-5

InChI Key

GNPVGFCGXDBREM-FTXFMUIASA-N

SMILES

[Ge]

Isomeric SMILES

[68Ge]

Canonical SMILES

[Ge]

Synonyms

68Ge radioisotope
Ge-68 radioisotope
Germanium-68

Origin of Product

United States

Germanium 68 Production Methodologies and Radiochemical Processing

Accelerator-Based Production Routes for Germanium-68

The primary method for producing this compound involves the use of proton accelerators. wikipedia.org The most common nuclear reaction for this purpose is the 69Ga(p,2n)68Ge reaction, where a proton beam bombards a target enriched in Gallium-69. wikipedia.orgnih.gov This reaction is favored due to its peak cross-section at energies achievable by many medical cyclotrons, typically just under 20 MeV. nih.gov

Target Material Design and Preparation (e.g., Gallium-Nickel alloys, Gallium metal)

The selection and design of the target material are crucial for efficient and reliable Ge-68 production. The low melting point (30°C) and reactivity of pure gallium metal present significant challenges for use in high-intensity proton beams. cern.ch To overcome these limitations, gallium-nickel alloys have been developed as a more robust target material. cern.ch

Gallium-Nickel Alloys: These alloys offer a higher melting point compared to pure gallium, allowing them to withstand higher beam currents without melting or degrading. cern.ch A method of plating gallium-nickel alloy has been developed to be compatible with existing industrial cyclotron hardware that employs electroplated target materials. Thick targets containing 75% gallium by weight have been shown to sustain beam intensities of 160 µA at 29 MeV. cern.ch

Gallium Metal: While challenging to use directly, gallium metal targets are also employed for Ge-68 production. At facilities like Los Alamos National Laboratory and Brookhaven National Laboratory, proton irradiation of gallium metal is a primary production method. wikipedia.org To manage the low melting point, the gallium metal may be encapsulated, for instance in Niobium. wikipedia.org

Proton Irradiation Parameters and Nuclear Reaction Yields

The efficiency of this compound production is directly related to the parameters of the proton irradiation process. Key factors include the proton beam energy and current, as well as the duration of the irradiation.

To achieve commercially viable yields of Ge-68 (greater than 37 GBq), irradiations of Gallium-69 targets at 40–100 µA for several days are often necessary. nih.gov The 69Ga(p,2n)68Ge nuclear reaction is the most common route for production. nih.gov Another potential reaction is 71Ga(p,4n)68Ge. cern.ch

Target MaterialProton EnergyBeam CurrentIrradiation TimeTypical Yield
Gallium-Nickel Alloy (75% Ga)29 MeV160 µASeveral days> 37 GBq
Gallium Metal40 MeV40-100 µASeveral days> 37 GBq

Radiochemical Separation and Purification of this compound from Irradiated Targets

Following irradiation, the target contains a mixture of this compound, unreacted target material (gallium), and various radioisotopic impurities. Therefore, a robust radiochemical separation and purification process is essential to isolate high-purity Ge-68.

Aqueous Chromatography Techniques for this compound Isolation

Aqueous chromatography is a widely used and effective method for the purification of this compound, offering an alternative to older methods that utilized toxic organic solvents like toluene (B28343) or carbon tetrachloride. snmjournals.orgdavidpublisher.com

One common approach involves a multi-column chromatographic sequence. For instance, a sequence of AG1, Chelex 100, and Sephadex G25 resins has been investigated. davidpublisher.com A three-column process using AG1-Chelex100-Sephadex G25 has demonstrated an 87% recovery of germanium. davidpublisher.com Sephadex G-25 column chromatography has also been successfully used for the radiochemical separation of Ge-68 from irradiated Ga-Ni targets, achieving a chemical separation yield of about 70%. citedrive.com

The process often involves dissolving the irradiated target and then passing the solution through a series of columns designed to selectively retain impurities while allowing the this compound to pass through or be selectively eluted.

Chromatographic ResinPurpose
AG1Removal of Zinc impurities. davidpublisher.com
Chelex 100 / AG50Removal of Cobalt and other metallic impurities. davidpublisher.com
Sephadex G25Separation of Gallium from Germanium. davidpublisher.com

Alternative Separation Methods and Challenges

Historically, liquid-liquid extraction using organic solvents was a primary method for Ge-68 purification. snmjournals.org However, due to the toxicity of solvents like toluene and carbon tetrachloride, there has been a significant shift towards aqueous-based methods. snmjournals.orgdavidpublisher.com

A significant challenge in the separation process is the removal of co-produced radioisotopes, such as Zinc-65, and trace amounts of other radioactive cobalt isotopes. davidpublisher.com The purification process must also effectively remove the bulk of the original gallium target material. Another challenge is the potential for the volatilization of this compound, possibly as germanium tetrachloride gas, during dissolution in certain acids like hot HCl. cern.ch

Automated this compound Purification Systems

To improve efficiency, consistency, and radiation safety, automated systems for the purification of this compound and the subsequent processing of Gallium-68 have been developed. These systems can integrate the elution, purification, and concentration steps. researchgate.net For instance, a radioisotope generator integrated system (RADIGIS) has been developed for automated Ga-68 processing. researchgate.net

Fully automated dissolution and separation processes can be completed in as little as 35 minutes. nih.gov These automated modules often utilize cation and anion exchange resins to separate the desired radioisotope from the target material and impurities. mdpi.com The development of such automated systems is crucial for producing high specific activity radioisotopes with reduced processing time and cost, particularly when compared to solid target approaches. mdpi.com

Assessment of this compound Radionuclidic Purity for Generator Applications

The radionuclidic purity of the this compound (⁶⁸Ge) used in ⁶⁸Ge/⁶⁸Ga generators is a critical parameter that directly impacts the quality and safety of the resulting Gallium-68 (⁶⁸Ga) eluate for radiopharmaceutical preparations. Rigorous assessment is necessary to ensure that the levels of the parent radionuclide (⁶⁸Ge) and other potential radionuclidic impurities are within acceptable limits.

A primary concern in the quality control of ⁶⁸Ge/⁶⁸Ga generators is the "breakthrough" of ⁶⁸Ge into the ⁶⁸Ga eluate. nih.govsnmjournals.orgnih.gov This breakthrough is the percentage of ⁶⁸Ge activity present in the generator that elutes along with the ⁶⁸Ga. nih.govsnmjournals.org The European Pharmacopoeia sets a stringent limit for ⁶⁸Ge impurity in the ⁶⁸Ga eluate at no more than 0.001%. nih.govnih.gov This low limit is crucial due to the long half-life of ⁶⁸Ge (270.95 days) compared to ⁶⁸Ga (67.71 minutes), which could lead to an unnecessary radiation dose to the patient. nih.govsnmjournals.org

Several studies have evaluated the long-term performance and ⁶⁸Ge breakthrough of various commercially available generators. For instance, a study of a GMP-certified ITG ⁶⁸Ge/⁶⁸Ga generator over 12 months showed that the ⁶⁸Ge breakthrough was consistently less than 0.006% and decreased over time to 0.001%. nih.govsnmjournals.org Another long-term quality control test of a Galli Eo® generator over 15 months reported a ⁶⁸Ge breakthrough of 0.000024 ± 0.000004%. nih.gov Research on SnO₂-based generators from iThemba Labs indicated that the ⁶⁸Ge breakthrough can increase over the generator's lifespan to more than 100 ppm (0.01%). nih.gov

The method of choice for determining and quantifying radionuclidic impurities, as recommended by the European Pharmacopoeia, is gamma-ray spectrometry. nih.gov This technique allows for the identification and quantification of gamma-emitting impurities. Thin-layer chromatography (TLC) has also been developed as a rapid and effective method for determining ⁶⁸Ge breakthrough within an hour of elution. uni-mainz.de

Besides ⁶⁸Ge, other potential metallic impurities can be present in the generator eluate, originating from the generator components or the initial ⁶⁸Ge production process. researchgate.netnih.gov These can include stable isotopes of zinc (Zn), iron (Fe), aluminum (Al), and tin (Sn). nih.govsnmjournals.orgtci-thaijo.org While not radioactive, these impurities can compete with ⁶⁸Ga during radiolabeling, reducing the radiochemical yield and specific activity of the final radiopharmaceutical. snmjournals.orgnih.gov Analytical techniques such as inductively coupled plasma-mass spectrometry (ICP-MS) are employed to identify and quantify these metallic impurities. nih.govnih.gov

The production of ⁶⁸Ge itself can introduce radionuclidic impurities. When produced via proton irradiation of gallium targets, long-lived pollutants such as Zinc-65 (⁶⁵Zn) and radioactive cobalt isotopes can be co-produced. researchgate.netdavidpublisher.com Therefore, the initial purification of ⁶⁸Ge is a critical step to ensure it is suitable for use in medical isotope generators. researchgate.net

Detailed Research Findings on this compound Breakthrough

Generator TypeStudy DurationAverage ⁶⁸Ge BreakthroughMaximum ⁶⁸Ge BreakthroughReference
ITG (C-18 resin)12 months<0.001% - <0.006%<0.006% nih.govsnmjournals.org
Galli Eo®15 months0.000024 ± 0.000004%Not Reported nih.gov
iThemba Labs (SnO₂)>100 daysIncreases over time>0.01% (100 ppm) nih.gov
TiO₂-basedNot Specified~10⁻³%Not Reported tci-thaijo.org

Common Metallic Impurities in ⁶⁸Ge/⁶⁸Ga Generator Eluates

ImpurityPotential OriginAnalytical MethodReference
Zinc (Zn)Decay of ⁶⁸Ga, target materialICP-MS nih.govsnmjournals.org
Iron (Fe)General impurityICP-AES, ICP-MS snmjournals.orgtci-thaijo.org
Aluminum (Al)Generator componentsICP-MS nih.govtci-thaijo.org
Tin (Sn)Column material (e.g., SnO₂)ICP-MS nih.gov
Titanium (Ti)Column material (e.g., TiO₂)Not Specified snmjournals.org

Table of Mentioned Compounds

Adsorbent Materials for this compound Immobilization

The selection of an appropriate adsorbent material is fundamental to the construction of a reliable ⁶⁸Ge/⁶⁸Ga generator. The ideal adsorbent should exhibit high affinity and capacity for ⁶⁸Ge, while allowing for the efficient elution of ⁶⁸Ga with minimal ⁶⁸Ge breakthrough. Various materials, including inorganic oxides and organic polymers, have been investigated for this purpose.

Inorganic oxides are the most commonly employed adsorbent materials in commercial and laboratory-scale ⁶⁸Ge/⁶⁸Ga generators due to their favorable chemical stability and radiation resistance. nih.gov Modern commercially available ⁶⁸Ge/⁶⁸Ga generators often utilize TiO₂, SiO₂, CeO₂, or SnO₂ as the solid phase matrix. nih.gov

Titanium Dioxide (TiO₂): TiO₂-based generators are widely used and have been the subject of extensive research. uwc.ac.zanih.govuwc.ac.za Different crystalline forms of TiO₂, such as anatase and rutile, can influence the adsorption characteristics for ⁶⁸Ge and ⁶⁸Ga. nih.gov Some studies have focused on modifying the surface of TiO₂ nanoparticles to enhance their performance within the generator system. uwc.ac.za While TiO₂ generators can provide high ⁶⁸Ga elution yields, they may also exhibit increased ⁶⁸Ge breakthrough over time. nih.govresearchgate.net

Zirconium Dioxide (ZrO₂): ZrO₂ has also been investigated as a potential adsorbent. nih.govsnmjournals.org Studies have shown that the adsorption of both Germanium and Gallium on ZrO₂ can be a slow process, and large volumes of eluent may be necessary to recover ⁶⁸Ga. snmjournals.org

Silicon Dioxide (SiO₂): SiO₂-based systems are considered attractive for hospital environments. nih.gov The distribution coefficient for Germanium on SiO₂ can be high in certain acid concentrations, while Gallium is not significantly adsorbed, allowing for separation. nih.govosti.gov

Tin Oxide (SnO₂): SnO₂ has proven to be a promising sorbent for ⁶⁸Ge/⁶⁸Ga generators. nih.govresearchgate.netnih.gov Nano-crystalline calcined SnO₂, in particular, has demonstrated high ⁶⁸Ga elution yields and low ⁶⁸Ge breakthrough. nih.gov Generators based on nano-SnO₂ have been evaluated over extended periods and have shown stable performance. nih.gov

Cerium Dioxide (CeO₂): CeO₂ has emerged as a material of choice in several studies. researchgate.net A novel nanoceria-polyacrylonitrile-based generator demonstrated a high concentration of ⁶⁸Ga in the eluate with very low ⁶⁸Ge breakthrough. nih.gov The level of ⁶⁸Ge impurity in eluates from CeO₂-based generators has been reported to be consistently low. researchgate.net

Inorganic OxideKey Research FindingsTypical Elution Yield of ⁶⁸GaReported ⁶⁸Ge Breakthrough
Titanium Dioxide (TiO₂)Surface modification and crystalline form can influence performance. uwc.ac.zanih.gov Commercially used but can show increased breakthrough over time. nih.gov>80% initially, decreasing to ~45% over time. nih.govCan increase from <10⁻³% to 10⁻¹%. nih.govresearchgate.net
Zirconium Dioxide (ZrO₂)Slow adsorption kinetics for both Ge and Ga. snmjournals.orgVariable, may require large eluent volumes. snmjournals.orgData not prominently available in reviewed sources.
Silicon Dioxide (SiO₂)Good separation potential due to high Ge distribution coefficient and low Ga adsorption in specific media. nih.govosti.govData not prominently available in reviewed sources.<10⁻³%. researchgate.net
Tin Oxide (SnO₂)Nano-crystalline form shows excellent performance with high yield and low breakthrough. nih.govnih.gov91.1 ± 1.8% initially, decreasing to 73.8 ± 1.9% over time. nih.gov<1 × 10⁻⁴%. nih.gov
Cerium Dioxide (CeO₂)Nanoceria-polyacrylonitrile composite provides high ⁶⁸Ga concentration and very low breakthrough. researchgate.netnih.gov>85% initially, decreasing to ~70%. nih.gov<10⁻⁵%. nih.gov

Organic and hybrid polymers offer an alternative to inorganic oxides, with the potential for tailored functionalities.

Sephadex-N-Methylglucamine: A macroporous styrene-divinylbenzene copolymer containing N-methylglucamine groups has been investigated for a ⁶⁸Ge/⁶⁸Ga generator system. This resin effectively adsorbs the parent ⁶⁸Ge, and the daughter ⁶⁸Ga can be eluted with a solution of a low-affinity gallium chelating ligand like citric or phosphoric acid. The reported ⁶⁸Ge leakage was impressively low, at less than 0.0004% of the adsorbed ⁶⁸Ge. nih.gov

Pyrogallol-Formaldehyde Resins: While specific research on pyrogallol-formaldehyde resins for ⁶⁸Ge immobilization was not prominent in the reviewed literature, the principle of using functionalized organic polymers remains an area of interest in radionuclide generator technology.

Chitosan-TiO₂ Composite: A hybrid material combining the organic polymer chitosan (B1678972) with inorganic TiO₂ has been explored as a potential generator column material. This composite demonstrated acid resistance and excellent adsorption and desorption capacities for ⁶⁸Ge and ⁶⁸Ga, respectively. researchgate.netnih.gov

The separation of ⁶⁸Ga from ⁶⁸Ge in a generator system is governed by the differential adsorption of the two elements onto the column material. This is quantified by the distribution coefficient (Kd), which is the ratio of the concentration of the radionuclide in the solid phase (adsorbent) to its concentration in the liquid phase (eluent).

The adsorption mechanism of Germanium (IV) on inorganic oxides is complex and depends on the pH of the solution and the surface chemistry of the oxide. In acidic solutions, Germanium exists as germanic acid, which can interact with the hydroxyl groups on the surface of the metal oxides.

Studies have determined the distribution coefficients for Germanium and Gallium on various adsorbents under different conditions. For instance, on SiO₂, the Kd for Germanium reached 250 in 6 N HNO₃, while Gallium was not significantly adsorbed. nih.gov On a Dowex 1x8 anion exchange resin, the distribution coefficients of ⁶⁸Ge were determined in mixtures of oxalic acid and hydrochloric acid to optimize separation conditions. researchgate.net The batch uptake studies for a chitosan-TiO₂ composite showed higher distribution coefficients for ⁶⁸Ge compared to ⁶⁸Ga across a range of HCl concentrations. researchgate.net

Generator Elution Chemistry and Optimization for Gallium-68 Recovery

The elution process is designed to selectively remove the generated ⁶⁸Ga from the generator column while leaving the parent ⁶⁸Ge strongly bound to the adsorbent. The efficiency of this process is influenced by the composition and concentration of the eluent, as well as the physical dynamics of the elution.

The choice of eluent is intrinsically linked to the adsorbent material used in the generator. nih.gov For most inorganic oxide-based generators, dilute hydrochloric acid (HCl) is the standard eluent. nih.gov

The concentration of the HCl eluent has a significant impact on the elution yield of ⁶⁸Ga. For SnO₂-based generators, varying the HCl concentration from 0.3 M to 1.0 M affects the amount of elutable ⁶⁸Ga activity, while the ⁶⁸Ge activity remains relatively constant. nih.gov In one study, a nano-SnO₂ based generator used 1 M HCl as the eluent. nih.gov For TiO₂-based generators, 0.1 M HCl is a common eluent. nih.gov The molarity of the HCl is typically predefined by the generator supplier. nih.gov

For generators employing organic resins, such as the N-methylglucamine-based system, eluents containing low-affinity chelating agents like citric or phosphoric acid are used to recover the ⁶⁸Ga. nih.gov

Adsorbent MaterialTypical EluentEffect of Concentration on ⁶⁸Ga Yield
Inorganic Oxides (TiO₂, SnO₂, etc.)Hydrochloric Acid (HCl)Yield is dependent on HCl molarity (0.05 M to 2 M). nih.gov For SnO₂, yield varies with concentration (0.3 M - 1.0 M). nih.gov
N-methylglucamine PolymerCitric Acid or Phosphoric AcidElutes ⁶⁸Ga as a complex with the low-affinity ligand. nih.gov

The elution profile describes the concentration of ⁶⁸Ga in the eluate as a function of the eluted volume. A sharp elution profile is desirable, as it allows for the collection of a high concentration of ⁶⁸Ga in a small volume, which is advantageous for subsequent radiolabeling procedures.

Fractional elution studies, where the eluate is collected in sequential small volumes (fractions), are performed to characterize the elution profile. These studies have shown that for many generators, the majority of the ⁶⁸Ga activity is eluted in a small number of fractions. For example, in one study using an organic-matrix based generator, over 90% of the total ⁶⁸Ga radioactivity was collected in the second and third 1 mL fractions. nih.gov Similarly, for a nano-SnO₂ generator, around 80% of the elutable ⁶⁸Ga activity was obtained in the first 1 mL. nih.gov

Fractional elution can be a strategy to obtain a higher activity concentration of ⁶⁸Ga and can be superior to post-elution purification methods in some cases. mdpi.comnih.gov For a CeO₂-PAN based generator, the majority of the ⁶⁸Ga activity was eluted in the first 5 fractions, corresponding to approximately 1.8 mL. researchgate.net The elution profile of a ⁶⁸Ge/⁶⁸Ga generator can show that a specific fraction, for instance, a 1.5 mL fraction, may contain 90 ± 5% of the total eluate radioactivity. researchgate.net

Germanium 68 in Positron Emission Tomography Pet System Metrology and Phantom Studies

Germanium-68 as a Reference Standard for PET Scanner Calibration

The long half-life of this compound makes it an excellent standard for the calibration of PET scanners, ensuring consistency in measurements over extended periods. This stability is essential for multicenter clinical trials where data comparability is paramount. snmjournals.org Calibrated and traceable Ge-68 phantom sources are instrumental in accurately quantifying and monitoring the performance parameters of PET systems. snmjournals.org

Development and Characterization of Traceable this compound Phantom Sources (e.g., Cylindrical, Jaszczak, Point Sources)

The development of traceable this compound phantom sources has been a significant step forward in PET scanner quality assurance. These phantoms are typically constructed by incorporating a calibrated Ge-68 solution into a solid matrix, such as epoxy, which is then cast into various geometries. snmjournals.orgnist.gov This process creates durable, long-lived sources that mimic the radioactivity distribution within a patient.

Common geometries for Ge-68 phantoms include:

Cylindrical Phantoms: These are widely used for daily quality control and scanner calibration. parsisotope.com Large volume cylindrical phantoms, with dimensions such as 30 cm in length and 20 cm in diameter, have been developed to simulate patient imaging scenarios. nist.gov

Jaszczak Phantoms: These are complex phantoms used for evaluating spatial resolution and the accuracy of attenuation and scatter correction methods. Ge-68 can be incorporated into the walls or fillable inserts of these phantoms. snmjournals.org

Point Sources: These are used for fundamental scanner performance measurements, such as intrinsic spatial resolution.

The characterization of these phantoms is a meticulous process. The activity of the Ge-68 within the phantom must be traceable to a national standard, such as those maintained by the National Institute of Standards and Technology (NIST). nist.gov This traceability ensures that the phantom's activity is known with a high degree of accuracy, typically with a combined standard uncertainty of about 1%. nist.gov

Phantom TypeTypical GeometryCommon ApplicationKey Characteristics
CylindricalSolid cylinder with Ge-68 in epoxyDaily quality control, scanner calibrationLong-lived, uniform activity distribution
JaszczakCylinder with various inserts (spheres, rods)Evaluation of spatial resolution, contrast, and uniformityAllows for assessment of complex imaging parameters
Point SourceSmall, localized sourceMeasurement of intrinsic spatial resolutionProvides a well-defined source for precise measurements

Calibration Methodologies for this compound Phantoms (e.g., Gamma-ray Spectrometry, Gravimetric Dispensing)

The accurate calibration of this compound phantoms is paramount to their function as a reference standard. Several methodologies are employed to ensure the activity is precisely determined and traceable to national standards.

Gravimetric Dispensing: This method involves the precise weighing of a calibrated Ge-68 solution which is then mixed with a material like epoxy. snmjournals.org The mixture is then dispensed into the phantom mold, and the final weight is recorded. This allows for the calculation of the total activity within the phantom based on the initial activity concentration of the solution and the dispensed mass. snmjournals.org

Gamma-ray Spectrometry: This is a primary technique used to directly measure the activity of the Ge-68 within the phantom. snmjournals.org The phantom is placed in a well-characterized gamma-ray spectrometer, and the emitted gamma rays are counted. The system is calibrated using a standardized Ge-68 solution with a known activity, ensuring the measurements are traceable. snmjournals.org For large volume phantoms where direct measurement is challenging, a sampling procedure is often adopted. nist.gov Samples of the radioactive epoxy are taken during the manufacturing process and measured in a standardized geometry. nist.gov

Calibration MethodPrincipleAdvantagesConsiderations
Gamma-ray SpectrometryDirect measurement of gamma-ray emissions from the phantom.High accuracy and direct traceability to national standards.Requires a calibrated spectrometer and can be complex for large, irregular phantoms.
Gravimetric DispensingCalculation of activity based on the mass of a calibrated radioactive solution added to the phantom matrix.Relatively straightforward and can be highly accurate with precise measurements.Assumes homogeneous mixing of the radionuclide within the matrix.

Evaluation of Phantom Homogeneity and Activity Distribution

A critical characteristic of a reliable PET phantom is the homogeneity of the radioactive source within it. An uneven distribution of this compound can lead to inaccuracies in scanner calibration and performance assessment. Therefore, rigorous evaluation of phantom homogeneity is essential.

PET imaging of the phantom itself is a primary method for assessing homogeneity. snmjournals.org By acquiring and analyzing images of the phantom, researchers can evaluate both the radial and axial uniformity of the activity distribution. snmjournals.org Data from these scans can reveal any non-uniformities or "hot" or "cold" spots within the phantom. nist.gov While the goal is a perfectly homogeneous distribution, some studies have noted slight inhomogeneities in the Ge-68 distribution within the epoxy matrix, necessitating individual calibration of each source to ensure accuracy. snmjournals.org The variability in the activity concentration within a phantom is a key parameter that is confirmed by scanning the phantom in a PET-CT scanner. nist.gov

Evaluation ParameterMethod of AssessmentDesired Outcome
Radial Uniformity Analysis of PET image profiles across the phantom's diameter.Consistent activity concentration from the center to the edge.
Axial Uniformity Analysis of PET image profiles along the phantom's length.Consistent activity concentration from one end of the phantom to the other.
Overall Homogeneity Statistical analysis of voxel values within a region of interest in the PET image.Low coefficient of variation, indicating a uniform distribution of activity.

Application of this compound Phantoms for PET System Performance Characterization

Beyond initial calibration, this compound phantoms are indispensable tools for the ongoing characterization of PET system performance. Their long-term stability allows for longitudinal studies of scanner performance, ensuring that the system remains within specified operational parameters.

Assessment of Absolute Efficiencies and Detector Response

The absolute efficiency of a PET scanner, its ability to detect positron-electron annihilation events, is a fundamental performance metric. This compound phantoms with a precisely known and traceable activity are used to measure this efficiency. By imaging the phantom and comparing the number of detected events to the known number of decays, a direct measurement of the scanner's absolute efficiency can be obtained. snmjournals.org This assessment can be performed as a function of the phantom's diameter and volume, providing a comprehensive understanding of the detector's response under different conditions. snmjournals.org

Evaluation of Attenuation Correction and Scatter Correction Techniques (e.g., using this compound transmission sources)

Attenuation, the absorption and scattering of photons within the patient's body, is a significant source of error in PET imaging. Attenuation correction is therefore a critical step in quantitative PET. Historically, this compound transmission sources were a cornerstone of attenuation correction in standalone PET scanners. wikipedia.orgsnmjournals.org These systems used a rotating Ge-68 rod source to acquire a transmission scan, which directly measured the attenuation of 511 keV photons. wikipedia.org This transmission data was then used to create an attenuation map for correcting the emission data.

While modern PET/CT scanners predominantly use the CT data for attenuation correction, Ge-68 phantoms remain valuable for evaluating the accuracy of these correction techniques. snmjournals.org By scanning a Ge-68 phantom with a known activity and geometry, the accuracy of both CT-based and other novel attenuation correction methods can be verified. Similarly, these phantoms are used to assess the performance of scatter correction algorithms, which are designed to remove the contribution of scattered photons from the final image. The long-lived nature of Ge-68 sources provides a consistent platform for developing and validating these essential correction methods. nist.govnist.gov

Performance ParameterApplication of Ge-68 PhantomMeasurement Principle
Absolute Efficiency Imaging a phantom with a known, traceable activity.Comparison of the number of detected events to the number of actual decays in the phantom.
Attenuation Correction Scanning a phantom to validate CT-based or other correction methods.Comparison of the corrected image data with the known activity and uniform distribution of the phantom.
Scatter Correction Using a phantom to assess the performance of scatter correction algorithms.Analysis of the image to determine the effectiveness of the algorithm in removing scattered events.

Quantitative PET Image Normalization and Cross-Calibration Studies

The long half-life of this compound (Ge-68), which is 270.95 days, makes it an invaluable tool for the normalization and cross-calibration of Positron Emission Tomography (PET) scanners, particularly in multi-center clinical trials where imaging data consistency is paramount. The use of Ge-68 filled phantoms allows for the standardization of PET scanner performance over time and across different machines and institutions.

Cross-calibration is essential for ensuring that the quantitative data, such as the Standardized Uptake Value (SUV), are comparable regardless of the scanner used. Studies have demonstrated that using Ge-68/Gallium-68 (Ga-68) sources traceable to national standards, like those from the National Institute of Standards and Technology (NIST), can significantly reduce variability in SUV measurements. nih.gov Research has shown that without proper harmonization, the average bias in the amount of radioactivity and radioactive concentrations measured by dose calibrators and PET scanners can be substantial. nih.gov However, after harmonization using NIST-traceable Ge-68/Ga-68 sources, these biases can be significantly reduced, improving the consistency of SUV measurements to within a 5% variability across different models of PET scanners at multiple sites. nih.gov

Long-lived Ge-68 phantoms provide a stable reference that can distinguish between scanner instability and dose calibrator bias, which is a limitation of using short-lived isotopes like Fluorine-18 for such purposes. researchgate.net These phantoms are often designed to be used with standard holders, and the Ge-68 is typically embedded in a stable medium like epoxy resin. researchgate.netresearchgate.net

The process of cross-calibration often involves a series of steps:

Measurement of a Ge-68 source in a dose calibrator.

Scanning a phantom containing a Ge-68 source in the PET scanner.

Ensuring all clocks are synchronized.

Reconstructing the PET and CT images using the site's standard clinical protocols. researchgate.net

A multi-center study in Finland utilized a NEMA/IEC IQ phantom permanently filled with Ge-68 to assess the variability in quantification and image quality of clinical PET protocols. The study found that the largest variability in recovery coefficient values could be significantly reduced by addressing cross-calibration failures and applying appropriate corrections. snmjournals.org

Table 1: Impact of Harmonization on PET Scanner Measurements Using NIST-Traceable 68Ge/68Ga Sources
Measurement ParameterAverage Bias Before HarmonizationAverage Bias After Harmonization
Amount of Radioactivity (Dose Calibrator)-4.94%-0.14%
Radioactive Concentration (PET Scanner)-12.22%-4.81%
SUV Error (Clinical Conditions)-7.66%-4.70%

Computational Modeling and Simulation of this compound in PET Imaging

Computational modeling and simulation play a crucial role in understanding and optimizing the use of this compound in PET imaging. These techniques allow for in-depth analysis of the physical processes involved, from the decay of the radioisotope to the final image formation.

Monte Carlo Simulations for this compound Source Characterization (e.g., MCNPX, GATE)

Monte Carlo simulation is a powerful computational method used to model the probabilistic nature of radioactive decay and particle transport. Software packages like MCNPX (Monte Carlo N-Particle) and GATE (Geant4 Application for Tomographic Emission) are widely used for the characterization of Ge-68 sources. researchgate.netlu.seresearchgate.net

These simulations can model the complex decay scheme of Ge-68 and its daughter product, Ga-68, providing detailed information about the emitted particles and their interactions with matter. researchgate.netlnhb.fr This is essential for accurately characterizing the radiation field produced by Ge-68 sources used in phantoms for PET scanner calibration and quality control. For instance, MCNPX has been used to develop techniques for the activity determination of disused Ge-68/Ga-68 sealed radioactive sources by evaluating the efficiency of NaI(Tl) scintillators for specific source-detector geometries. researchgate.net

GATE, which is built on the Geant4 toolkit, is particularly well-suited for simulating PET and SPECT systems. lu.seresearchgate.netuj.edu.pl It allows for the detailed modeling of scanner geometries, detector responses, and the physical processes of positron emission and annihilation. lu.seuj.edu.pl Simulations can be used to design and optimize phantoms, understand the impact of source geometry on imaging, and validate experimental measurements. kashanu.ac.ir

Simulation of Detector Performance and Image Quality Metrics (e.g., Sensitivity, Noise Equivalent Count Rate)

Monte Carlo simulations are instrumental in evaluating PET detector performance and predicting image quality metrics. By simulating the entire imaging chain, from the Ge-68 source within a phantom to the final reconstructed image, researchers can assess key performance indicators.

Sensitivity is a measure of a scanner's ability to detect emitted radiation. Simulations can help in optimizing detector design and geometry to maximize sensitivity.

Noise Equivalent Count Rate (NECR) is a global measure of scanner performance that accounts for true, scattered, and random coincidence events. arxiv.org Simulations can predict the NECR for a given scanner design and imaging scenario, which is crucial for optimizing acquisition parameters. arxiv.org For example, simulations can be used to estimate the injected dose that maximizes the NECR for different patient morphologies and acquisition modes. snmjournals.org

Image quality metrics that can be evaluated through simulation include:

Recovery Coefficients (RC): The ratio of the measured activity concentration in a region of interest to the true activity concentration. scispace.comnih.gov

Image Noise (%STD): The standard deviation of pixel values in a uniform region of the image. scispace.com

Spillover Ratios (SOR): A measure of the apparent activity in a "cold" region adjacent to a "hot" region. scispace.com

Studies comparing the performance of Ge-68 (via its daughter Ga-68) and F-18 using simulations have shown that the higher positron energy of Ga-68 can impact these metrics. scispace.com

Table 2: Comparison of Image Quality Metrics for 68Ga and 18F from Phantom Studies
Image Quality Metric68Ga18F
Recovery Coefficients (RC) Range0.17 - 0.720.28 - 0.92
Image Noise (%STD) in Uniform Region17.0%15.1%
Spillover Ratio (SOR) in Air0.130.09
Spillover Ratio (SOR) in Water0.210.12

Investigation of Positron Range Effects of Gallium-68 (derived from this compound) and Correction Algorithms

This compound decays to Gallium-68, which is a positron emitter. A significant challenge with Ga-68 is its high positron energy (maximum of 1.9 MeV), which results in a longer positron range in tissue compared to isotopes like F-18 (maximum of 0.635 MeV). nih.govartnet.org.au This increased positron range leads to a blurring effect in the reconstructed PET images, degrading spatial resolution and affecting quantitative accuracy. researchgate.netsnmjournals.orgsnmjournals.org

Monte Carlo simulations are a primary tool for investigating these positron range effects. By modeling the transport of positrons in different materials, researchers can generate positron range distribution profiles. nih.govnih.govresearchgate.net These profiles are then used to develop and validate correction algorithms.

Several approaches to positron range correction have been developed, often categorized as:

Reconstruction-based correction: These methods incorporate a model of the positron range directly into the iterative image reconstruction algorithm. nih.govresearchgate.net This can be done in a tissue-independent manner or by using information from CT images to apply tissue-dependent blurring kernels. researchgate.net

Post-reconstruction correction: These techniques are applied to the already reconstructed PET images and often involve deblurring methods or deep learning approaches. nih.govresearchgate.net

Recent advancements have seen the use of convolutional neural networks (CNNs) to correct for positron range effects. mdpi.commdpi.com These networks are trained on datasets of simulated PET images, with the Ga-68 images as input and images without positron range effects (or corresponding F-18 images) as the target. mdpi.commdpi.com Studies have shown that these deep learning-based methods can significantly improve the sharpness and quantitative accuracy of Ga-68 PET images, bringing their quality closer to that of F-18 images. nih.govmdpi.com

Development of Quality Control and Quality Assurance Tools based on this compound

The long half-life and stable decay characteristics of this compound make it an ideal radionuclide for the development of phantoms and sources for routine quality control (QC) and quality assurance (QA) of PET systems. uj.edu.pl These tools are essential for ensuring the consistent and accurate performance of PET scanners over time.

Ge-68 based QC tools are used for a variety of purposes, including:

Daily quality control: To ensure the consistent functionality of the detectors and identify any potential issues, such as crystal or module failure. uj.edu.pl

Calibration: Ge-68 sources are used to calibrate PET scanners, ensuring accurate quantitative measurements. researchgate.net

Performance evaluation: Phantoms containing Ge-68 are used to assess various performance parameters of the scanner, such as uniformity, spatial resolution, and contrast. uj.edu.pl

A variety of Ge-68 based phantoms have been developed, ranging from simple cylindrical phantoms for daily QC to more complex phantoms that mimic human anatomy and are used for evaluating advanced image quality metrics. researchgate.net Some phantoms are designed with specific inserts to measure different performance characteristics. For instance, dedicated QC/QA phantom tools have been developed for specialized systems like dedicated breast PET (dbPET) and positron emission mammography (PEM), using traceable Ge-68/Ga-68 point-like sources. lu.se

Recent innovations include the use of 3D printing to create solid-state Ge-68 phantoms with precise control over the activity concentration and without the "cold walls" often found in traditional fillable phantoms. researchgate.net This technology allows for the creation of phantoms with complex geometries that can be used for consistent and reproducible validation of PET/CT systems, especially in the context of multi-center clinical trials. mdpi.comresearchgate.net

Q & A

Q. What are the key nuclear properties of Ge-68 that make it relevant for PET imaging applications?

Ge-68 decays to Gallium-68 (Ga-68), a positron emitter used in PET radiopharmaceuticals. Its physical half-life (271–288 days) allows long-term storage in Ge-68/Ga-68 generators, enabling on-demand Ga-68 elution for diagnostic imaging. The decay process (electron capture) produces Ga-68 with minimal radiochemical impurities, critical for high-contrast tumor imaging .

Methodological Insight: Validate Ge-68 purity via gamma spectroscopy to detect impurities like Co-57 or Zn-65, which can interfere with Ga-68 labeling efficiency. Use liquid scintillation counting for activity quantification .

Q. How is Ge-68 typically produced for research purposes?

Ge-68 is primarily produced via proton irradiation of Ga-69 targets using the nuclear reaction 69Ga(p,2n)68Ge^{69}\text{Ga}(p, 2n)^{68}\text{Ge}. Accelerators with proton energies ≥20 MeV are required to achieve sufficient yield. Post-irradiation, chemical separation (e.g., distillation) isolates Ge-68 from the target matrix .

Methodological Insight: Optimize irradiation time to balance yield and cost. For example, irradiating beyond 25 days may not significantly increase activity due to saturation effects; computational modeling (e.g., Bateman equations) helps predict activity curves .

Q. What safety protocols are essential for handling Ge-68 in laboratory settings?

Ge-68 emits low-energy X-rays (9.22 keV) and gamma rays, requiring lead shielding (≥5 mm). Personnel must wear dosimeters, use fume hoods for liquid handling, and follow ALARA principles. Contamination monitoring should include swipe tests analyzed via gamma counters .

Advanced Research Questions

Q. How can researchers reconcile discrepancies in reported Ge-68 half-life values (e.g., 271 vs. 288 days)?

Discrepancies arise from measurement techniques (e.g., ionization chambers vs. NaI(Tl) well counters) and environmental factors (e.g., temperature, detector calibration). To resolve this, standardize measurements using traceable reference sources and cross-validate with decay data from the National Institute of Standards and Technology (NIST) .

Methodological Insight: Perform parallel measurements with multiple detector systems (e.g., reentrant ionization chambers and gamma spectrometers) and apply uncertainty propagation models to refine half-life estimates .

Q. What experimental strategies optimize Ge-68 production yield while minimizing co-produced radioisotopes?

Target enrichment (e.g., using isotopically pure Ga-69) reduces competing reactions like 69Ga(p,n)69Ge^{69}\text{Ga}(p, n)^{69}\text{Ge}. Post-irradiation, employ multi-step purification (e.g., solvent extraction followed by column chromatography) to remove isotopes like Ge-69 (half-life: 39 h) .

Methodological Insight: Use Monte Carlo simulations to model proton energy deposition in Ga-69 targets and identify energy thresholds that maximize Ge-68 yield while suppressing side reactions .

Q. How do researchers address challenges in Ge-68/Ga-68 generator eluant purity for preclinical studies?

Common impurities include metallic ions (Fe³⁺, Al³⁺) that compete with Ga-68 for chelation. Mitigate this by pre-treating generator columns with EDTA washes and implementing quality control via ICP-MS to quantify trace metals .

Methodological Insight: Develop standardized elution protocols (e.g., HCl concentration, flow rate) validated with radiometric HPLC to ensure consistent Ga-68 labeling efficiency with targeting peptides like DOTATATE .

Q. What are the implications of Ge-68’s decay chain for long-term storage and waste management?

Ge-68 decays to stable Ga-68, but its long half-life requires secure storage (≥5 years) for decay before disposal. Waste must be segregated from short-lived isotopes (e.g., F-18) to avoid mixed waste complications. Activity calculations should account for decay corrections over storage periods .

Data Management and Reproducibility

Q. How should Ge-68 production and characterization data be documented to meet FAIR principles?

  • Findable : Assign persistent identifiers (DOIs) to datasets (e.g., irradiation parameters, purity assays) via repositories like Zenodo.
  • Accessible : Use open formats (CSV, HDF5) and metadata standards (ISA-Tab) .
  • Interoperable : Align with domain-specific templates (e.g., DFG checklists for nuclear data) .
  • Reusable : Include raw detector outputs, calibration curves, and uncertainty budgets .

Q. What statistical methods are recommended for analyzing Ge-68 activity measurements with high uncertainty?

Apply Bayesian inference to integrate prior knowledge (e.g., historical half-life data) with new measurements. Use Markov Chain Monte Carlo (MCMC) sampling to estimate posterior distributions for parameters like specific activity .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.